![molecular formula C15H21BrClNO B15175763 1-[2-(4-Chlorophenyl)-2-oxoethyl]-1-ethylpiperidin-1-ium bromide CAS No. 6273-46-7](/img/structure/B15175763.png)
1-[2-(4-Chlorophenyl)-2-oxoethyl]-1-ethylpiperidin-1-ium bromide
Overview
Description
NSC 32901 is a chemical compound that has garnered attention in various scientific fields due to its unique properties and potential applications. This compound is often studied for its role in chemical reactions, biological processes, and potential therapeutic uses.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of NSC 32901 involves several steps, typically starting with the preparation of precursor molecules. The exact synthetic route can vary, but it generally includes:
Formation of Intermediate Compounds: This step involves the reaction of basic organic molecules under controlled conditions to form intermediate compounds.
Cyclization Reactions: These intermediates undergo cyclization reactions, often facilitated by catalysts or specific reaction conditions such as temperature and pressure.
Purification: The final product is purified using techniques like chromatography to ensure the desired compound’s purity.
Industrial Production Methods
In an industrial setting, the production of NSC 32901 is scaled up using large reactors and continuous flow systems. The reaction conditions are optimized to maximize yield and minimize by-products. Common industrial methods include:
Batch Processing: Where reactions are carried out in large batches with careful monitoring of reaction parameters.
Continuous Flow Processing: This method allows for the continuous production of NSC 32901, improving efficiency and consistency.
Chemical Reactions Analysis
Types of Reactions
NSC 32901 undergoes various chemical reactions, including:
Oxidation: In the presence of oxidizing agents, NSC 32901 can be converted into oxidized derivatives.
Reduction: Reducing agents can convert NSC 32901 into reduced forms.
Substitution: This compound can participate in substitution reactions where one functional group is replaced by another.
Common Reagents and Conditions
Oxidizing Agents: Such as potassium permanganate or hydrogen peroxide.
Reducing Agents: Including sodium borohydride or lithium aluminum hydride.
Catalysts: Various metal catalysts like palladium or platinum are used to facilitate reactions.
Major Products
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation might yield a ketone or aldehyde derivative, while reduction could produce an alcohol.
Scientific Research Applications
NSC 32901 has a wide range of applications in scientific research:
Chemistry: Used as a reagent in organic synthesis and as a catalyst in various chemical reactions.
Biology: Studied for its effects on cellular processes and potential as a biochemical probe.
Medicine: Investigated for its therapeutic potential in treating diseases, particularly in oncology.
Industry: Utilized in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism by which NSC 32901 exerts its effects involves interaction with specific molecular targets. These targets can include enzymes, receptors, or other proteins involved in cellular pathways. The compound may:
Inhibit Enzyme Activity: By binding to the active site of enzymes, preventing substrate binding.
Modulate Receptor Function: By acting as an agonist or antagonist at receptor sites.
Alter Gene Expression: Through interaction with transcription factors or other regulatory proteins.
Comparison with Similar Compounds
NSC 32901 can be compared to other similar compounds in terms of structure and function. Some similar compounds include:
NSC 32902: Shares a similar core structure but differs in functional groups, leading to different reactivity and applications.
NSC 32903: Another related compound with variations in its molecular framework, affecting its biological activity.
NSC 32901 stands out due to its unique combination of properties, making it a valuable compound for research and industrial applications.
Properties
CAS No. |
6273-46-7 |
|---|---|
Molecular Formula |
C15H21BrClNO |
Molecular Weight |
346.69 g/mol |
IUPAC Name |
1-(4-chlorophenyl)-2-(1-ethylpiperidin-1-ium-1-yl)ethanone;bromide |
InChI |
InChI=1S/C15H21ClNO.BrH/c1-2-17(10-4-3-5-11-17)12-15(18)13-6-8-14(16)9-7-13;/h6-9H,2-5,10-12H2,1H3;1H/q+1;/p-1 |
InChI Key |
BZIGPLYRARWSDR-UHFFFAOYSA-M |
Canonical SMILES |
CC[N+]1(CCCCC1)CC(=O)C2=CC=C(C=C2)Cl.[Br-] |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1'-Benzyl-1'-ethyl-6',6',7'-trimethylhexahydrospiro[cyclohexane-1,3'-pyrrolo[1,2-b][1,2,4]oxadiazin[1]ium] perchlorate](/img/structure/B15175731.png)
![tert-butyl 4-[[3-methyl-1-(propan-2-yl)-1H-pyrazol-5-yl]methyl]piperazine-1-carboxylate](/img/structure/B15175771.png)
